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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341 Get Quote

A Note on Terminology: The compound predominantly utilized in specialty glass manufacturing

is Holmium Oxide (Ho₂O₃), a rare earth oxide. "Diholmium tricarbonate" is not the standard

raw material for these applications. This document will focus on the established use of holmium

oxide.

Application Notes
Introduction
Holmium (Ho) is a rare earth element that, when introduced into a glass matrix as holmium

oxide (Ho₂O₃), imparts unique and highly valuable optical properties. These properties are

primarily due to the complex electronic structure of the Ho³⁺ ion, which results in numerous

sharp, stable, and well-defined absorption and emission bands across the ultraviolet (UV),

visible, and near-infrared (NIR) spectral regions. This makes holmium-doped glass

indispensable for a range of specialized applications.

Key Applications
Wavelength Calibration Standards: The most common application of holmium oxide glass is

in the manufacturing of wavelength calibration standards for spectrophotometers.[1][2] The

absorption bands of Ho³⁺ in glass are intrinsically stable and do not shift over time, making

them a reliable reference for verifying the wavelength accuracy of analytical instruments.[1]

[2][3] The National Institute of Standards and Technology (NIST) has certified holmium oxide
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glass as a standard reference material for this purpose.[1][2] These standards are robust,

easy to use, and less prone to errors than other methods like atomic emission lamps.[1][2]

Glass Coloration: Holmium oxide is a powerful coloring agent in glass. Depending on the

lighting conditions and the base glass composition, it can produce a range of colors from

yellow to red. This property is utilized in the creation of artisanal and decorative glassware.

Specialty Optical Filters: The sharp absorption peaks of holmium allow for the creation of

precise optical filters. These filters can be designed to block specific wavelengths of light

while allowing others to pass, making them useful in scientific instrumentation, photography,

and lighting applications.

Solid-State Lasers: Holmium is a key dopant in various laser crystals and glasses. Ho³⁺ ions

are used to create lasers that emit in the infrared region, which are particularly useful in

medical surgeries and material processing.[4]

Moisture Sensors: A niche application for holmium oxide glass is in calibration standards for

near-infrared moisture sensors, particularly in the paper manufacturing industry.[5] Holmium

oxide has a strong absorption peak around 1.93 microns, which is very close to the

absorption wavelength of water, allowing it to simulate different moisture levels for sensor

calibration.[5]

Data Presentation
Wavelength Calibration Data
Holmium oxide glass exhibits a series of well-defined absorption peaks that are used for

spectrophotometer calibration. The certified values are stable and reproducible.[1][6]

Table 1: NIST-Traceable Absorption Peaks of Holmium Oxide Glass[1][6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4655923/
https://ccat.co.nz/downloads/Holmium%20standard%20life.PDF
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655923/
https://ccat.co.nz/downloads/Holmium%20standard%20life.PDF
https://www.omsynth.com/products.php?c=&a=Holmium%20Oxide
https://patents.google.com/patent/US20170059481A1/en
https://patents.google.com/patent/US20170059481A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655923/
https://www.researchgate.net/publication/242141949_Holmium_Oxide_Glass_Wavelength_Standards
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655923/
https://www.researchgate.net/publication/242141949_Holmium_Oxide_Glass_Wavelength_Standards
https://www.lab-club.com/FF-WAV-1-UVVIS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Band Certified Wavelength (nm)

1 241.5

2 279.3

3 287.6

4 333.8

5 360.8

6 385.8

7 418.5

8 453.4

9 459.9

10 536.4

11 637.5

Note: The exact certified wavelengths can vary slightly between different melts and

manufacturers. The values provided on the certificate for a specific standard should always be

used for calibration.[8][9]

Optical Properties Data
The concentration of holmium oxide in the glass matrix influences its physical and optical

properties, such as refractive index and optical band gap.

Table 2: Influence of Ho₂O₃ Concentration on Optical Properties of Bismuth-Tellurite Glass[10]
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Ho₂O₃ (mol %)
Refractive
Index (n)

Molar
Refraction
(Rₘ)

Molar
Polarizability
(αₘ)

Optical
Bandgap (E₉)
(eV)

0.1 2.45 22.87 9.07 2.50

0.2 2.41 22.18 8.80 2.52

0.3 2.38 21.67 8.60 2.55

0.4 2.36 21.31 8.45 2.57

0.5 2.33 20.78 8.24 2.60

Data derived from a study on 85TeO₂ - (15-x)Bi₂O₃ - xHo₂O₃ glass system.[10]

Experimental Protocols
Protocol: Preparation of Holmium-Doped Glass via Melt-
Quenching
This protocol describes a common laboratory method for synthesizing holmium-doped glasses.

[11][12][13]

3.1.1 Materials and Equipment

Raw Materials: High-purity oxide powders (e.g., TeO₂, B₂O₃, Bi₂O₃, ZnO), Holmium (III)

Oxide (Ho₂O₃).

Equipment: High-precision analytical balance, agate mortar and pestle, alumina or platinum

crucible, high-temperature electric furnace (capable of reaching >1000°C), stainless steel or

brass plate/mold, annealing furnace, X-ray diffractometer (for verifying amorphous nature).

3.1.2 Procedure

Weighing: Accurately weigh the required amounts of the raw chemical powders according to

the desired molar composition (e.g., 60TeO₂ + 20ZnO + (20-x)BaCO₃ + xHo₂O₃).[11]
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Mixing: Thoroughly mix the powders in an agate mortar and pestle for at least 30 minutes to

ensure a homogenous mixture.[12]

Melting: Transfer the mixed powder into a crucible and place it in the high-temperature

furnace.

Heat the furnace to the target melting temperature (typically 800-1000°C, depending on

the glass composition).[12]

Maintain this temperature for a duration sufficient to ensure complete melting and

homogenization (e.g., 1-2 hours).[12] During this time, the crucible may be gently agitated

periodically to promote a uniform melt.[12]

Quenching: Rapidly pour the molten glass onto a pre-heated stainless steel or brass plate

and press it with another plate to form a disc of the desired thickness. This rapid cooling

(quenching) is critical to prevent crystallization and form an amorphous glass.

Annealing: Immediately transfer the quenched glass sample into an annealing furnace held

at a temperature just below the glass transition temperature (Tg).

Hold the sample at this temperature for several hours to relieve internal stresses.

Slowly cool the furnace down to room temperature over several hours.

Characterization: Once cooled, the glass sample can be cut and polished for optical and

physical characterization. The amorphous (glassy) nature should be confirmed using X-ray

diffraction, which will show the absence of sharp crystalline peaks.[12][14]

3.1.3 Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including high-temperature

gloves, safety glasses with side shields, and a lab coat.

Handle hot crucibles and molten glass with extreme care using tongs.

Ensure adequate ventilation, especially when working with volatile or hazardous oxide

powders.
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Consult the Safety Data Sheet (SDS) for all chemical reagents before use.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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